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Introduction
Kassinin, a tachykinin peptide originally isolated from the skin of the African frog Kassina

senegalensis, belongs to a family of neuropeptides characterized by a common C-terminal

sequence.[1] Tachykinins, including Kassinin, exert their effects by binding to G-protein

coupled receptors, primarily the neurokinin 1 (NK1) and neurokinin 2 (NK2) receptors.[1][2] The

activation of these receptors has been shown to modulate the release of various

neurotransmitters and hormones, including somatostatin. Somatostatin is a critical regulatory

hormone that inhibits the secretion of numerous other hormones, including growth hormone,

insulin, and glucagon.[3][4]

The effect of Kassinin on somatostatin release can be tissue-specific, with studies

demonstrating both stimulatory and inhibitory actions. For instance, in the porcine ileum,

tachykinins have been shown to potently stimulate somatostatin release, an effect mediated by

NK1 receptors and partially involving cholinergic neurons.[5][6] Conversely, in the isolated

perfused rat stomach, Kassinin and other tachykinins have been observed to inhibit

somatostatin release.[7] This highlights the importance of the experimental model in studying

the effects of Kassinin.

These application notes provide a detailed protocol for an in vitro assay to measure Kassinin-

induced somatostatin release, primarily focusing on isolated pancreatic islets and enteric

neuron cultures. Methodologies for sample preparation and quantification of somatostatin by
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Radioimmunoassay (RIA) and Enzyme-Linked Immunosorbent Assay (ELISA) are also

detailed.

Signaling Pathway of Kassinin-Induced
Somatostatin Release
Kassinin binds to and activates tachykinin receptors (NK1R and NK2R), which are coupled to

the Gq/11 protein. This activation initiates a signaling cascade involving the activation of

Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,

triggering the release of stored intracellular calcium (Ca2+). The resulting increase in cytosolic

Ca2+ is a key signal for the exocytosis of somatostatin-containing vesicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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